Cas no 18814-21-6 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione)
![1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione structure](https://ossimg.kuujia.com/scimg/19000/18814-21-6x500.png)
18814-21-6 structure
Product Name:1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione
CAS No:18814-21-6
MF:C9H11FN2O6
MW:262.191846132278
CID:230800
PubChem ID:1821
Update Time:2025-04-19
1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidine-2,4-dione
- 5-FLUOROURIDINE
- Nsc258350
- Fur
- LS-13623
- 5-Fluorouracil arabinoside
- 5-fluoro-1-pentofuranosylpyrimidine-2,4(1h,3h)-dione
- AC-32304
- 5-FLUORO-1-(beta-L-RIBOFURANOSYL)URACIL
- FT-0692734
- NS00079313
- NSC-519273
- WLN: T6NVMVJ EF A-ET5OTJ B1Q CQ DQ
- NSC519273
- PD011722
- SMR000565155
- SB67392
- FUrd
- FT-0771689
- Neuro_000082
- NSC146604
- NCI60_000997
- AKOS015960593
- NSC-258350
- FT-0600892
- SCHEMBL21423048
- NSC406444
- 18814-21-6
- AC-11749
- SCHEMBL19901621
- NSC-146604
- MLS002702026
- AFU
- AMINO-BENZO[B]THIOPHEN-3-YL-ACETICACID
- 1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- NSC-406444
- SY016933
- DTXSID40859332
- AKOS005597041
- FT-0774790
-
- Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)
- InChI Key： FHIDNBAQOFJWCA-UHFFFAOYSA-N
- SMILES： FC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O
Computed Properties
- Exact Mass: 262.06013
- Monoisotopic Mass: 262.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.7
- Topological Polar Surface Area: 119A^2
Experimental Properties
- Density: 1.77
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 119.33
- LogP: -2.71280
1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione Related Literature
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Marta Broto,Rita McCabe,Roger Galve,M.-Pilar Marco Analyst 2017 142 2404
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2. Structural study of amorphous platinum 5-fluorouridine green sulfateVeli Etel?niemi,Ritva Serimaa,Tarja Laitalainen,Timo Paakkari J. Chem. Soc. Dalton Trans. 1998 3001
-
S. P. Keerthana,P. Kolandaivel RSC Adv. 2015 5 34630
-
John R. P. Arnold,John R. P. Arnold,Julie Fisher Chem. Commun. 1998 1859
-
Ashley J. Hughes,Timothy R. Rudd,Gareth S. A. Wright,David G. Fernig,Giuliano Siligardi,Edwin A. Yates Anal. Methods 2015 7 1667
18814-21-6 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-pyrimidine-2,4-dione) Related Products
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